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Compound of Interest

Compound Name:
Methyl (4-

hydroxyphenyl)propynoate

Cat. No.: B1339233 Get Quote

A comprehensive search for spectroscopic data (NMR, IR, MS) and detailed experimental

protocols for methyl (4-hydroxyphenyl)propynoate has yielded no specific results. The

compound, identified by the CAS Number 136634-54-3, appears to be a substance requiring

custom synthesis, and as such, its analytical characterization data is not readily available in

public scientific databases.

Despite extensive searches targeting the compound by its chemical name and CAS number,

no publications or data repositories containing its Nuclear Magnetic Resonance (NMR),

Infrared (IR), or Mass Spectrometry (MS) data could be located. This absence of information

prevents the creation of a detailed technical guide as requested. The core requirements of data

presentation in structured tables, detailed experimental protocols, and visualization of related

pathways are contingent on the availability of this primary analytical data.

For the benefit of researchers, scientists, and drug development professionals, it is important to

note the distinction between the requested compound, methyl (4-hydroxyphenyl)propynoate
(C₁₀H₈O₃), and the similarly named but structurally different compound, methyl (4-

hydroxyphenyl)propionate (C₁₀H₁₂O₃). The key structural difference is the presence of a

carbon-carbon triple bond (alkyne) in the propynoate, whereas the propionate possesses a

saturated carbon chain. Ample spectroscopic data is available for the propionate, but this

information is not applicable to the requested propynoate.
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The synthesis of methyl (4-hydroxyphenyl)propynoate would likely be a multi-step process.

A possible synthetic route is illustrated in the workflow diagram below. This generalized scheme

is based on common organic chemistry reactions for the synthesis of similar compounds and is

provided for illustrative purposes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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